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Compound of Interest

Compound Name: D-altraric acid

Cat. No.: B1240301 Get Quote

Technical Support Center: D-Altraric Acid
This technical support center provides guidance on the storage, handling, and troubleshooting

for D-altraric acid. Given the limited specific experimental data for D-altraric acid, the

recommendations provided are based on its structural similarity to other aldaric acids, such as

D-tartaric acid, and general principles for handling sugar acids.

Frequently Asked Questions (FAQs)
Q1: What is D-altraric acid?

A1: D-altraric acid is a sugar acid with the chemical formula C₆H₁₀O₈.[1] It is the D-enantiomer

of altraric acid.[1] Aldaric acids are characterized by having carboxylic acid groups at both ends

of their carbon chain.

Q2: What are the general recommendations for storing D-altraric acid?

A2: D-altraric acid should be stored in a cool, dry, and well-ventilated area.[2][3] It is advisable

to keep the container tightly closed to prevent moisture absorption.[3] As a general guideline for

sugar acids, storage containers should be opaque and airtight.

Q3: What personal protective equipment (PPE) should be worn when handling D-altraric acid?

A3: When handling D-altraric acid, it is recommended to wear appropriate personal protective

equipment (PPE), including safety glasses or goggles, chemical-resistant gloves, and a lab
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coat or apron.[4][5] If there is a risk of generating dust, a respirator may be necessary.[5]

Q4: Is D-altraric acid considered hazardous?

A4: While specific toxicity data for D-altraric acid is not readily available, similar compounds

like tartaric acid are considered hazardous.[6] Tartaric acid is irritating to the eyes, respiratory

system, and skin.[6] Therefore, it is prudent to handle D-altraric acid with care, avoiding

contact with skin and eyes and preventing inhalation of any dust.[3]

Q5: What materials are incompatible with D-altraric acid?

A5: Based on information for similar sugar acids, D-altraric acid should not be stored with

strong oxidizing agents, bases, or reducing agents.[2][6]

Troubleshooting Guide
Issue Possible Cause Recommended Solution

Difficulty Dissolving D-altraric

Acid

D-altraric acid may have

limited solubility in certain

solvents.

Based on data for similar sugar

acids, D-altraric acid is

expected to be soluble in

water. If you experience

difficulty, gentle heating or

sonication may aid dissolution.

For organic solvents, solubility

is likely to be lower.

Material Has Changed Color or

Clumped

This may indicate moisture

absorption or degradation.

Discard the material if

significant changes in

appearance are observed. To

prevent this, ensure the

container is tightly sealed and

stored in a dry environment.

Inconsistent Experimental

Results

This could be due to impurities

or degradation of the D-altraric

acid.

Ensure you are using a high-

purity grade of D-altraric acid.

If degradation is suspected, it

is recommended to use a fresh

batch of the compound.
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Physicochemical Data
Due to the limited availability of experimental data for D-altraric acid, the following table

summarizes computed data from PubChem.

Property Value

Molecular Formula C₆H₁₀O₈

Molecular Weight 210.14 g/mol

IUPAC Name
(2S,3R,4S,5S)-2,3,4,5-tetrahydroxyhexanedioic

acid

CAS Number 117468-78-7

Experimental Protocols
Detailed experimental protocols for D-altraric acid are not widely available. Researchers

should adapt general protocols for aldaric acids based on the specific requirements of their

experiments, always starting with small-scale trials to optimize conditions.
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Workflow for Safe Storage and Handling of D-Altraric Acid

Storage Handling

Store in a Cool, Dry,
Well-Ventilated Area

Keep Container
Tightly Sealed

Store Away From
Incompatible Materials

(Oxidizers, Bases)

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Avoid Skin and
Eye Contact

Avoid Inhaling Dust

Receive D-Altraric Acid

Store Appropriately

Handle Safely in
Designated Area cluster_storage

Dispose of Waste
According to Regulations cluster_handling

Click to download full resolution via product page

Caption: A logical workflow for the proper storage and handling of D-altraric acid.
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Troubleshooting Common Issues with D-Altraric Acid

Dissolution Issues

Appearance Change

Inconsistent Results

Problem Encountered

Difficulty
Dissolving

Color Change
or Clumping

Inconsistent
Results

Verify Solvent Choice
(Water is likely suitable)

Apply Gentle Heat
or Sonication

Review Storage
Conditions (Moisture?) Discard if Degraded

Verify Purity of
D-Altraric Acid Use a Fresh Batch

Click to download full resolution via product page

Caption: A troubleshooting workflow for common issues encountered with D-altraric acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. D-altraric acid | C6H10O8 | CID 6857454 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. sdfine.com [sdfine.com]

3. utsi.edu [utsi.edu]

4. fishersci.com [fishersci.com]

5. What are the safety precautions when handling acids? - Blog [bofanchem.com]

6. datasheets.scbt.com [datasheets.scbt.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1240301?utm_src=pdf-body-img
https://www.benchchem.com/product/b1240301?utm_src=pdf-body
https://www.benchchem.com/product/b1240301?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/6857454
https://sdfine.com/media/catalog/product/attachment/40342MSDS.pdf
https://www.utsi.edu/wp-content/uploads/2021/11/DL-Tartaric-acid.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-t/S25601A.pdf
https://www.bofanchem.com/blog/what-are-the-safety-precautions-when-handling-acids-1133777.html
https://datasheets.scbt.com/sc-252654.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1240301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Storage and handling recommendations for D-altraric
acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1240301#storage-and-handling-recommendations-
for-d-altraric-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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